4-Ethyl-2-iodo-5-methylaniline

• Molecular Formula: C9H12IN
• Molecular Weight: 261.10 g/mol
• IUPAC Name: 4-ethyl-2-iodo-5-methylaniline
• InChI: InChI=1S/C9H12IN/c1-3-7-5-8(10)9(11)4-6(7)2/h4-5H,3,11H2,1-2H3
• InChI Key: SMWDALHTECQIDG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1C)N)I

Description

4-Ethyl-2-iodo-5-methylaniline is a substituted aniline derivative featuring an iodine atom at position 2, an ethyl group at position 4, and a methyl group at position 5 on the aromatic ring. Its molecular formula is C₉H₁₂IN, with a molecular weight of 261.11 g/mol. This compound is hypothesized to serve as an intermediate in pharmaceutical synthesis, leveraging the reactivity of the iodine substituent for cross-coupling reactions and the amino group for further functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Ethyl-2-iodo-5-methylaniline typically involves multi-step reactions starting from simpler aromatic compounds. One common method includes:

Nitration: of an aromatic precursor to introduce a nitro group.

Reduction: of the nitro group to form an amine.

Iodination: to introduce the iodine atom at the desired position.

Alkylation: to introduce the ethyl group.

Industrial Production Methods: Industrial production of 4-Ethyl-2-iodo-5-methylaniline may involve similar steps but optimized for large-scale synthesis. This includes the use of continuous flow reactors, high-yield catalysts, and efficient purification techniques to ensure the compound’s purity and yield.

Chemical Reactions Analysis

Types of Reactions: 4-Ethyl-2-iodo-5-methylaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can further modify the amine group or reduce other functional groups present.

Substitution: The iodine atom can be substituted with other nucleophiles in reactions such as Suzuki-Miyaura coupling.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst.

Substitution: Palladium catalysts (Pd) are often used in Suzuki-Miyaura coupling reactions.

Major Products:

Oxidation: Quinones or other oxidized aromatic compounds.

Reduction: Amines or other reduced derivatives.

Substitution: Various substituted aromatic compounds depending on the nucleophile used.

Scientific Research Applications

4-Ethyl-2-iodo-5-methylaniline has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Medicine: Investigated for its potential use in drug development and as a precursor for pharmaceuticals.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Ethyl-2-iodo-5-methylaniline involves its interaction with various molecular targets. The iodine and amine groups can participate in electrophilic and nucleophilic reactions, respectively. These interactions can affect biological pathways, enzyme activities, and cellular processes.

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares 4-Ethyl-2-iodo-5-methylaniline with structurally related aniline derivatives, emphasizing substituent positions, molecular weights, and key physical properties.

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Positions)	Melting Point (°C)	Boiling Point (°C)	Key Applications/Properties
4-Ethyl-2-iodo-5-methylaniline	C₉H₁₂IN	261.11	2-I, 4-Et, 5-Me	Not reported	Not reported	Hypothesized pharmaceutical intermediate
4-Iodo-3-methylaniline	C₇H₈IN	233.04	4-I, 3-Me	50–55	Not reported	Pharmaceutical testing reagent
5-Bromo-4-iodo-2-methylaniline	C₇H₇BrIN	312.95	5-Br, 4-I, 2-Me	Not reported	Not reported	Intermediate for fluorescent spirosilabifluorenes
2-Methoxy-5-methylaniline	C₈H₁₁NO	137.18	2-OMe, 5-Me	-53	235	Carcinogen (Category 2, DFG 2004)
2-Iodo-5-methyl-4-nitro-aniline	C₇H₇IN₂O₂	278.05	2-I, 4-NO₂, 5-Me	Not reported	Not reported	Synthetic intermediate for nitroarene chemistry

Key Observations:

• Substituent Effects: Halogen Position: The iodine atom in 4-Ethyl-2-iodo-5-methylaniline (position 2) contrasts with 4-Iodo-3-methylaniline (position 4), altering electronic effects on the aromatic ring. Iodine’s bulky size and polarizability may enhance electrophilic substitution reactivity compared to bromine or chlorine analogs . Ethyl vs.

• Thermal Stability :

  • 4-Iodo-3-methylaniline has a melting point of 50–55°C, suggesting moderate thermal stability . The absence of data for the target compound necessitates extrapolation from analogs.